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Compound of Interest

Compound Name: Metam

Cat. No.: B094612 Get Quote

This technical support center provides troubleshooting guidance, frequently asked questions

(FAQs), and experimental protocols for researchers, scientists, and drug development

professionals working with Metam sodium and Metam potassium. The focus is on managing

the off-gassing of the active ingredient, methyl isothiocyanate (MITC).

Troubleshooting Guides
This section addresses common issues encountered during and after the application of

Metam-based products, focusing on the mitigation of MITC off-gassing.
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Issue/Question Possible Causes
Troubleshooting Steps &

Solutions

Higher than expected MITC

concentrations detected

downwind of the treated field.

- Inadequate soil sealing.-

Unfavorable weather

conditions.- Improper

application depth.- Poor tarp

integrity.

- Check Soil Seal: Ensure the

soil is properly compacted

immediately after application.

For water seals, a 2.5-3.8 cm

application can significantly

reduce MITC volatilization[1].-

Monitor Weather: Avoid

application during temperature

inversions, which can trap

gases near the ground[2].

Wind speeds should be

between 2 and 10 mph.- Verify

Application Depth: For shank

injections, ensure the injection

point is at least 3 inches below

the final soil surface.- Inspect

Tarps: If using tarps, check for

any rips, tears, or gaps.

Ensure seams are properly

sealed.

Inconsistent pest control

efficacy despite using the

recommended Metam

sodium/potassium dosage.

- Rapid off-gassing of MITC.-

Improper soil conditions.- Non-

uniform application.

- Enhance Fumigant

Containment: Utilize high-

barrier tarps like Virtually

Impermeable Film (VIF) to

retain MITC in the soil for a

longer duration. VIF tarps can

reduce emissions by 80% or

more compared to High-

Density Polyethylene (HDPE)

tarps[3][4].- Optimize Soil

Moisture: Ensure adequate soil

moisture. Higher soil water

content can help to retain

MITC in the soil.- Calibrate
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Application Equipment: Ensure

application equipment is

properly calibrated to deliver a

uniform dose across the

treated area.

Noticeable odor (rotten egg or

garlic-like) in adjacent areas

after application.

- MITC off-gassing and

atmospheric transport.

- Review Fumigant

Management Plan (FMP):

Ensure all aspects of the FMP,

including buffer zones and

emergency response plans,

are being followed.- Notify and

Evacuate (if necessary): If

odors are strong, notify

personnel in the affected area

and follow the emergency

procedures outlined in your

FMP. The odor is an indicator

of the presence of MITC gas[5]

[6].

Damage to non-target plants

or crops in adjacent fields.
- Off-gassing and drift of MITC.

- Establish and Maintain Buffer

Zones: Ensure that the

appropriate buffer zones are

established and maintained

around the treated area as

specified in the product label

and FMP.- Consider

Application Method:

Subsurface drip irrigation and

shank injection generally result

in lower emissions compared

to sprinkler application

(chemigation)[7].

Frequently Asked Questions (FAQs)
Q1: What is MITC and how is it formed?
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A1: Methyl isothiocyanate (MITC) is the primary active breakdown product of Metam sodium

and Metam potassium. When these products come into contact with moist soil, they

decompose, releasing MITC gas, which is the primary agent for controlling soil-borne pests.

This conversion is a rapid abiotic decomposition process[3][8].

Q2: What are the key environmental factors that influence the rate of MITC off-gassing?

A2: The primary factors include:

Soil Temperature: Higher soil temperatures increase the volatility of MITC, leading to higher

emission rates. Cooler soil temperatures can reduce MITC emission rates[9].

Soil Moisture: Higher soil moisture content can help to suppress MITC volatilization by

creating a "water seal"[1][10]. However, the conversion of Metam to MITC is largely

independent of soil moisture[3][8].

Soil Texture: Coarser, sandy soils tend to have higher emission rates compared to finer-

textured soils like clay loams.

Organic Matter: Higher soil organic matter can increase the degradation of MITC, potentially

reducing emissions.

Q3: What are the most effective methods for reducing MITC emissions?

A3: A combination of methods is often most effective:

Tarping: Using low-permeability tarps, such as Virtually Impermeable Film (VIF), is a highly

effective method for reducing emissions.

Water Seals: Applying a layer of water to the soil surface immediately after application can

significantly reduce off-gassing[1][10].

Application Method: Subsurface application methods like shank injection and drip irrigation

result in lower emissions compared to surface applications like sprinkler chemigation[7].

Soil Conditions: Applying the fumigant to cooler, moist soils can help reduce the rate of

volatilization.
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Q4: Are there safety concerns associated with MITC off-gassing?

A4: Yes, MITC is a potent irritant to the eyes, skin, and respiratory system[6]. Inhalation can

cause symptoms such as burning of the nose and throat, headache, and nausea[5]. It is crucial

to follow all safety precautions outlined in the product label and the Fumigant Management

Plan (FMP), including the use of personal protective equipment (PPE) and adherence to buffer

zones.

Q5: How can I monitor for MITC in the air?

A5: Air monitoring for MITC can be conducted using sorbent tubes containing a material like

XAD-7 resin, followed by laboratory analysis. Air dispersion models can also be used to

estimate downwind concentrations based on application parameters and weather conditions.

Data Presentation
Table 1: Effectiveness of Different MITC Emission Reduction Strategies
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Mitigation Strategy Method
Typical Emission
Reduction (%)

Conditions/Consid
erations

Tarping
Standard

Polyethylene (PE)

Variable, generally

lower than other films

Provides a physical

barrier but is

permeable to MITC.

High-Density

Polyethylene (HDPE)
Up to 50%

More effective than

standard PE,

especially in cooler

weather.

Virtually Impermeable

Film (VIF)
≥ 80%

Significantly lower

permeability to

fumigants. The most

effective tarping

option for emission

reduction[3][4].

Water Sealing
Single Application (2.5

- 3.8 cm)
71 - 74%

Effective for sandy

clay loam soils. The

effect may decrease

over time due to

evaporation[1].

Intermittent

Applications

Can be more effective

than a single

application

Maintains a moist soil

surface, continuously

suppressing

volatilization.

Application Method Shank Injection
Lower emissions than

sprinkler

Places the fumigant

deeper in the soil

profile.

Subsurface Drip

Irrigation

Up to 4 orders of

magnitude lower than

surface irrigation

Delivers the fumigant

directly to the target

zone with minimal

surface exposure[7].
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Experimental Protocols
Protocol 1: Air Sampling for MITC using XAD-7 Sorbent
Tubes
Objective: To collect airborne MITC for subsequent quantitative analysis.

Materials:

Low-flow personal air sampling pump (calibrated)

XAD-7 sorbent tubes

Tube holder

Tube tip breaker

Plastic end caps for tubes

Chain of custody forms

Field logbook

Methodology:

Calibration: Calibrate the air sampling pump to the desired flow rate (typically 0.1 to 0.2

L/min) using a representative sorbent tube in line.

Preparation: In a clean area, break both ends of an XAD-7 sorbent tube using a tube tip

breaker.

Assembly: Place the sorbent tube into the tube holder and connect it to the calibrated air

sampling pump. Ensure the arrow on the tube points in the direction of airflow.

Sampling: Position the sampling apparatus at the desired location and height. Record the

start time and initial pump readings in the field logbook.

Sample Collection: Run the pump for the predetermined sampling duration.
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Post-Sampling: At the end of the sampling period, stop the pump and record the end time

and final pump readings.

Sealing and Storage: Immediately remove the sorbent tube from the holder and seal both

ends with plastic caps.

Documentation: Label the tube with a unique sample ID and complete the chain of custody

form.

Transport: Store the samples in a cool, dark container and transport them to the analytical

laboratory as soon as possible.

Protocol 2: Laboratory Determination of Tarp
Permeability (Based on ASTM E2945-14)
Objective: To measure the mass transfer coefficient (MTC) of a tarp material for MITC.

Materials:

Static permeability cells (source and collection chambers)

Tarp material sample

MITC standard of known purity

Gas-tight syringes

Gas chromatograph (GC) with an appropriate detector (e.g., FPD or NPD)

Controlled temperature chamber or water bath

Methodology:

Apparatus Setup: Assemble the static permeability cells, placing the tarp sample between

the source and collection chambers. Seal the apparatus to ensure it is airtight.

Tarp Conditioning: Condition the tarp sample according to the standard, typically at 23 ± 2°C

and 50 ± 5% relative humidity for at least 40 hours[11].
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Fumigant Introduction: Introduce a known concentration of MITC vapor into the source

chamber using a gas-tight syringe.

Sample Collection: At predetermined time intervals, collect gas samples from both the

source and collection chambers using gas-tight syringes.

GC Analysis: Analyze the collected gas samples using a calibrated GC to determine the

concentration of MITC in each chamber.

Data Analysis: Plot the concentration of MITC in the source and collection chambers over

time.

MTC Calculation: Calculate the mass transfer coefficient (MTC) using the appropriate

mathematical models as described in the ASTM E2945-14 standard. The MTC represents

the permeability of the tarp to MITC[11][12][13].
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Caption: Conversion of Metam to MITC and pathways of off-gassing and degradation.
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Factors that Increase Off-gassing

Factors that Decrease Off-gassing

MITC Off-gassing Rate

Low Soil Temperature High Soil Moisture (Water Seal) Fine Soil Texture Deep Application Depth Tarping (especially VIF)
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Caption: Key factors influencing the rate of MITC off-gassing from treated soil.
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Caption: Workflow for monitoring airborne MITC concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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